N-(3-isopropoxypropyl)-3-(4-methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-isopropoxypropyl)-3-(4-methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C23H27N3O5 and its molecular weight is 425.485. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
The synthesis of methoxylated 1,2,3,4-tetrahydroisoquinolinium derivatives has been explored for their affinity towards apamin-sensitive binding sites. These studies shed light on the structural requirements for binding to specific biological targets, which may be relevant for the design of compounds with similar backbones, including N-(3-isopropoxypropyl)-3-(4-methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide (Graulich et al., 2006).
Investigations into the synthesis of 4-aryl-1,2,3,4-tetrahydroisoquinoline alkaloid structures via conversion of carboxylic acids to carboxamides have been reported. This highlights the utility of such compounds in the synthesis of complex alkaloid structures, potentially offering pathways for synthesizing related quinazoline derivatives (Nery et al., 2003).
Chemical Synthesis and Catalysis
- Enantioselective cyclization and hydrosilylation reactions catalyzed by palladium complexes have been applied to the synthesis of complex organic molecules, including those with quinazoline cores. This methodological approach could be relevant for constructing stereoselectively enriched versions of this compound (Perch et al., 2000).
Pharmacological Applications
- Research on 3-ethoxyquinoxalin-2-carboxamides as 5-HT3 receptor antagonists for antidepressant applications demonstrates the importance of quinazoline derivatives in developing new therapeutic agents. While focused on quinoxalin-2-carboxamides, this research points to the broader potential of quinazoline derivatives in modulating receptor activity for therapeutic purposes (Mahesh et al., 2011).
Properties
IUPAC Name |
3-[(4-methoxyphenyl)methyl]-2,4-dioxo-N-(3-propan-2-yloxypropyl)-1H-quinazoline-7-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O5/c1-15(2)31-12-4-11-24-21(27)17-7-10-19-20(13-17)25-23(29)26(22(19)28)14-16-5-8-18(30-3)9-6-16/h5-10,13,15H,4,11-12,14H2,1-3H3,(H,24,27)(H,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZDWYPVPCRAGCE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=O)N2)CC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.